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Compound of Interest

Compound Name: Hexapeptide-11

Cat. No.: B1673155 Get Quote

This document provides essential safety, logistical, and disposal information for Hexapeptide-
11, tailored for researchers, scientists, and drug development professionals. The following

procedural guidance ensures safe handling and compliant disposal, aligning with standard

laboratory safety practices and environmental regulations.

Hazard Identification and Safety Precautions
According to available Safety Data Sheets (SDS), pure Hexapeptide-11 is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[1][2] However, it is crucial

to handle it with the universal precautions applied to all laboratory chemicals. Excessive

exposure to solutions or aerosols may cause mild irritation to the skin, eyes, and respiratory

tract.[3][4]

Recommended Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety during handling

and disposal.
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Protective Equipment Specification Purpose

Hand Protection

Protective gloves (e.g., Nitrile,

compliant with EN ISO 374-

1:2016).

To prevent skin contact.[3]

Eye & Face Protection

Safety glasses with side

shields (compliant with BS EN

ISO 16321-1:2022).

To protect eyes from splashes

or aerosols.[3]

Skin & Body Protection

Cotton protective clothing or

lab coat; shoes that cover the

entire foot.

To protect skin from accidental

contact.[3]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is insufficient, wear

a suitable respiratory mask

(e.g., with A2-P2 filter).

To prevent inhalation of vapors

or mists.[3][4]

Physical and Chemical Properties
While comprehensive quantitative data is limited, the following table summarizes key properties

derived from safety data sheets.

Property Data

Classification Not classified as hazardous.[1]

Appearance Not determined.

Flammability Product is not flammable.[1]

pH Not applicable.[1]

Boiling/Melting Point Not determined.[1]

Water Hazard Class
Class 1 (Self-assessment): Slightly hazardous

for water.[1]
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The primary principle for disposing of Hexapeptide-11 is to prevent its release into the

environment.[3][4] Do not allow the product to enter drains, sewage systems, or soil.[1][3][4]

Step 1: Waste Segregation
Proper segregation is the first step in compliant waste management.

Do Not Mix: Keep Hexapeptide-11 waste separate from other chemical waste streams, such

as halogenated solvents, acids, or bases.[5]

Solid vs. Liquid: Collect solid waste (e.g., contaminated gloves, weigh boats) and liquid

waste in separate, designated containers.[5]

Step 2: Containment and Labeling
All waste must be securely contained and clearly identified.

Container: Use a dedicated, leak-proof, and chemically compatible container.[5][6] The

original product container is a suitable option if it is in good condition.[7] Keep the container

tightly sealed except when adding waste.[6][7]

Labeling: Clearly label the waste container with "Hexapeptide-11 Waste" and include the

concentration and solvent if it is in a solution. Accurate labeling is critical for safe

consolidation and disposal by waste management personnel.[6]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Store waste in a designated area within the laboratory pending pickup.

Location: The SAA must be at or near the point of waste generation.[6][7]

Conditions: Store containers in a cool, dry, and well-ventilated location, away from

incompatible materials.[3][4]

Inspection: Regularly inspect the SAA for any signs of container leakage.[7]

Step 4: Disposal of Unused or Expired Hexapeptide-11
Unused or expired Hexapeptide-11 must be disposed of as chemical waste.
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Professional Disposal: Arrange for pickup through your institution's Environmental Health

and Safety (EH&S) office or a licensed hazardous-waste disposal contractor.[3][4]

No Drain Disposal: Do not dispose of Hexapeptide-11, in either pure form or in solution,

down the drain.[3][4] This is crucial as it is considered slightly hazardous to aquatic

environments.[1]

Step 5: Handling Spills and Contaminated Materials
In the event of a spill, follow these procedures:

Ensure Safety: Wear appropriate PPE, including respiratory protection if ventilation is poor.

[3][4]

Containment: Prevent the spill from spreading or entering drains.[4]

Absorption: Absorb the spilled material with an inert substance (e.g., vermiculite, dry sand).

[3][4]

Collection: Collect the absorbed material using non-sparking tools and place it into a

designated, sealable container for hazardous waste.[2]

Decontamination: Clean the contaminated area thoroughly with plenty of water.[3][4]

Disposal: Dispose of the collected spill waste and any contaminated cleaning materials

through a licensed hazardous-waste contractor.[3]

Step 6: Disposal of "Empty" Containers and Labware
Contaminated labware and containers require proper handling.

Contaminated Packaging: Uncleaned containers are classified as hazardous waste and

should be handled in the same manner as the product itself.[3]

Decontamination: To render a container "empty" and suitable for recycling or regular trash, it

must be triple-rinsed with a suitable solvent.[8] The rinsate (the liquid from rinsing) must be

collected and disposed of as chemical waste.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://www.benchchem.com/product/b1673155?utm_src=pdf-body
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://cdn.caymanchem.com/cdn/msds/27155m.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://www.chemicalbook.com/msds/hexapeptide-11.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal: After triple-rinsing, remove or deface the original label and dispose of the

container according to your institution's policies for non-hazardous lab glass or plastic.[5][8]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Hexapeptide-11 waste.

Caption: Logical workflow for the safe disposal of Hexapeptide-11 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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